Cas no 2229142-51-0 (3-amino-2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propan-1-ol)

• Product Name: 3-amino-2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propan-1-ol
• CAS No: 2229142-51-0
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 6502955
• PubChem ID: 165691209
• Update Time: 2025-07-19

3-amino-2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propan-1-ol
• 2229142-51-0
• EN300-1784163

• Inchi： 1S/C10H19N3O/c1-7-9(8(2)13(4)12-7)10(3,5-11)6-14/h14H,5-6,11H2,1-4H3
• InChI Key： FTMCXQYQQHOUCI-UHFFFAOYSA-N
• SMILES： OCC(C)(CN)C1C(C)=NN(C)C=1C

Computed Properties

• Exact Mass: 197.152812238g/mol
• Monoisotopic Mass: 197.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 64.1Ų

Additional information on 3-amino-2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propan-1-ol

3-Amino-2-Methyl-2-(Trimethyl-1H-Pyrazol-4-yl)propan-1-ol: A Comprehensive Overview

3-Amino-2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propan-1-ol (CAS No. 2229142-51-0) is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 3-amino-2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propan-1-ol.

Chemical Structure and Properties

3-Amino-2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propan-1-ol is a chiral compound with a molecular formula of C₁₀H₁₈N₃O and a molecular weight of 190.26 g/mol. The compound features an amino group, a methyl group, and a trimethylpyrazole moiety attached to a propanol backbone. These functional groups contribute to the compound's unique chemical properties and reactivity. The presence of the amino group imparts basicity, while the hydroxyl group enhances solubility in polar solvents. The trimethylpyrazole moiety adds steric bulk and influences the compound's biological activity.

Synthesis Methods

The synthesis of 3-amino-2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propan-1-ol has been explored through various routes, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 3-amino-2-methylpropanal with trimethylpyrazole in the presence of a suitable reducing agent. Another method involves the condensation of 3-amino-propanol with 4-trimethylpyrazolecarbaldehyde followed by reduction to form the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic protocols, such as using catalytic hydrogenation or microwave-assisted synthesis to improve efficiency and reduce waste.

Biological Activities

3-Amino-2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propan-1-ol has shown promising biological activities in various preclinical studies. One notable application is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, the compound has demonstrated anti-inflammatory properties by modulating cytokine production and reducing oxidative stress in cellular models.

In neurological disorders, 3-amino-2-methyl-2-(trimethyl-1H-pyrazol-4-y)propan-l-oI has shown neuroprotective effects by preventing neuronal cell death and improving cognitive function in animal models of Alzheimer's disease. These findings suggest that the compound may have therapeutic potential in treating neurodegenerative conditions.

Clinical Applications and Research Advancements

The potential therapeutic applications of 3-amino--methyl--(trimethyi--H-pyrazoI--yl)propan--oI have spurred significant interest among researchers and pharmaceutical companies. Several preclinical studies have evaluated its efficacy and safety profile, with promising results. For example, a recent study published in the Journal of Medicinal Chemistry reported that the compound effectively reduced tumor growth in xenograft models of breast cancer without causing significant toxicity.

In addition to cancer therapy, ongoing research is exploring the use of 3-amino--methyl--(trimethyi--H-pyrazoI--yl)propan--oI in other therapeutic areas such as cardiovascular diseases and metabolic disorders. Preliminary data suggest that the compound may have beneficial effects on lipid metabolism and insulin sensitivity, making it a potential candidate for treating diabetes and related conditions.

Conclusion

3-Amino--methyl--(trimethyi--H-pyrazoI--yl)propan--oI (CAS No. 2229142-) is a versatile organic compound with a unique chemical structure that confers multiple biological activities. Its potential as an inhibitor of key enzymes involved in disease pathways, along with its anti-inflammatory and neuroprotective properties, makes it an attractive candidate for further drug development. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its significance in modern medicinal chemistry and pharmaceutical research.